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Compound of Interest

Compound Name: (3-Bromothiophen-2-YL)methanol

Cat. No.: B151471

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of (3-
Bromothiophen-2-YL)methanol, a halogenated organic compound. Adherence to these
protocols is essential to minimize risks and maintain a safe research environment.

Key Safety and Disposal Information

Before handling (3-Bromothiophen-2-YL)methanol, it is crucial to be aware of its hazards and
the necessary safety precautions. The following table summarizes essential data for this
compound.
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Parameter

Information

Chemical Name

(3-Bromothiophen-2-YL)methanol

CAS Number

70260-17-2

Molecular Formula

C5H5BrOS[1]

Hazards

Harmful if swallowed[2], Causes skin and
serious eye irritation[2][3], May cause

respiratory irritation[3]

Personal Protective Equipment (PPE)

Protective gloves, protective clothing, eye

protection, face protection[2][3]

Incompatible Substances

Strong reducing agents, Bases, Oxidizing

agents

Disposal Method

Dispose of contents/container to an approved

waste disposal plant[2][3]

Experimental Protocol for Disposal

The disposal of (3-Bromothiophen-2-YL)methanol must be carried out in a designated and

well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Materials:

o Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (double nitrile

or Viton), safety goggles, lab coat.[4]

» Designated hazardous waste container for halogenated organic compounds, clearly labeled.

[516]

 Inert absorbent material (e.g., vermiculite, sand) for spill management.[3]

» pH paper (if testing for acidity/basicity).

Procedure:
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e Segregation: Ensure that the waste container for (3-Bromothiophen-2-YL)methanol is
exclusively used for halogenated organic waste.[5][6] Do not mix with hon-halogenated
solvents, acids, bases, or other incompatible materials.[5][7]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the chemical name "(3-Bromothiophen-2-YL)methanol," and the appropriate hazard
symbols (e.g., harmful, irritant).[5][8] All constituents and their approximate percentages
should be listed on the tag.[5]

o Waste Transfer: Carefully transfer the (3-Bromothiophen-2-YL)methanol waste into the
designated container. Avoid splashing. All commingling of halogenated solvent waste must
be conducted in an operating chemical fume hood.[5]

o Container Sealing: Keep the waste container tightly closed when not in use to prevent the
release of vapors.[5][8]

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area, away from sources of ignition and incompatible materials.[4][5] The
storage area should be a designated Satellite Accumulation Area (SAA).[5]

o Spill Management: In case of a small spill, contain the leak and absorb it with an inert
material.[3] Place the contaminated absorbent material in a sealed bag and dispose of it as
hazardous waste.[5] For large spills, evacuate the area and contact the institution's
Environmental Health and Safety (EHS) office.[8]

» Final Disposal: Once the container is three-quarters full, arrange for its collection by a
licensed hazardous waste disposal service or your institution's EHS department.[5] Do not
dispose of (3-Bromothiophen-2-YL)methanol down the drain or by evaporation.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of (3-
Bromothiophen-2-YL)methanol.
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Caption: Disposal workflow for (3-Bromothiophen-2-YL)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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